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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for assessing aldehyde
dehydrogenase (ALDH) activity, specifically ALDH1A1, after treatment with NCT-501. This
document includes an overview of NCT-501, detailed experimental protocols for measuring
ALDH activity, and data presentation guidelines.

Introduction to NCT-501

NCT-501 is a potent and selective theophylline-based inhibitor of aldehyde dehydrogenase 1A1
(ALDH1AL).[1][2][3][4] It exhibits high selectivity for ALDH1A1 over other ALDH isozymes such
as ALDH1B1, ALDH3A1, and ALDHZ2.[1][4][5] The primary mechanism of action of NCT-501 is
as a reversible and substrate-competitive inhibitor of ALDH1A1.[3][4][6] Due to the role of
ALDH1AL1 in cancer stem cells (CSCs) and chemoresistance, NCT-501 is a valuable tool for
studying the therapeutic potential of ALDH1A1 inhibition.[3][4]

Quantitative Data Summary
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The inhibitory activity of NCT-501 against various ALDH isozymes is summarized in the table
below. This data highlights the selectivity of NCT-501 for ALDH1AL.

Target Enzyme IC50 Value Reference
hALDH1A1 40 nM [11[2117118]
hALDH1B1 >57 UM [1]
hALDH3A1 >57 UM [1]

hALDH2 >57 UM [1]

Signaling and Inhibition Pathway

The following diagram illustrates the enzymatic action of ALDH1A1 and its inhibition by NCT-
501. ALDH1A1 catalyzes the oxidation of aldehydes to their corresponding carboxylic acids.
NCT-501 competitively binds to the active site of ALDH1A1, preventing the substrate from
binding and thereby inhibiting its enzymatic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

